2-(5-(methoxymethyl)-1-(3-(trifluoromethyl)phenyl)-1H-1,2,3-triazol-4-yl)-5-(pyridin-2-yl)-1,3,4-oxadiazole

• IUPAC Name: 2-[5-(methoxymethyl)-1-[3-(trifluoromethyl)phenyl]triazol-4-yl]-5-pyridin-2-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C18H13F3N6O2/c1-28-10-14-15(17-25-24-16(29-17)13-7-2-3-8-22-13)23-26-27(14)12-6-4-5-11(9-12)18(19,20)21/h2-9H,10H2,1H3
• InChI Key: KHCUUZVWVZNWLS-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(N=NN1C2=CC=CC(=C2)C(F)(F)F)C3=NN=C(O3)C4=CC=CC=N4
• Molecular Formula: C18H13F3N6O2
• Molecular Weight: 402.3 g/mol

Description

2-(5-(methoxymethyl)-1-(3-(trifluoromethyl)phenyl)-1H-1,2,3-triazol-4-yl)-5-(pyridin-2-yl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C18H13F3N6O2 and its molecular weight is 402.337. The purity is usually 95%.
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Scientific Research Applications

Structural and Theoretical Studies

Molecular Structure and Theoretical Calculations : Investigations into the molecular structure and theoretical calculations of related compounds, such as 7-methoxy-5-methyl-2-(pyridin-3-yl)-11,12-dihydro-5,11-methano[1,2,4]triazolo[1,5-c][1,3,5]benzoxadiazocine, have been conducted. These studies, involving single-crystal X-ray diffraction and FT-IR spectroscopy, offer insights into bond lengths, angles, and vibrational frequencies, facilitating the understanding of electronic properties and molecular stability (Gumus et al., 2018).

Biological Activities

Antibacterial and Antifungal Properties : Related compounds, including various [1,2,4]triazolo and oxadiazole derivatives, have been synthesized and evaluated for their antibacterial and antifungal activities. These compounds have shown potent inhibitory activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal strains, suggesting potential applications in developing new antimicrobial agents (Reddy et al., 2013).

Synthesis and Chemical Reactions

Synthetic Approaches : The synthesis of related heterocyclic compounds, involving steps like cyclization and condensation, demonstrates the versatility of these molecular frameworks in chemical synthesis. Such studies lay the groundwork for the development of novel compounds with potential applications in medicinal chemistry and material science (Mohamed, 2021).

Antioxidant Properties

Evaluation of Antioxidant Activity : Some derivatives, particularly those incorporating oxadiazole and triazole rings, have been evaluated for their antioxidant properties. These activities are crucial in counteracting oxidative stress, suggesting applications in developing therapeutic agents for diseases linked to oxidative damage (Mallesha et al., 2014).

Coordination Chemistry

Coordination Polymers : Research into the use of oxadiazole-containing ligands in forming coordination polymers with metals such as mercury has been explored. These materials have potential applications in catalysis, molecular recognition, and the development of functional materials for electronic and photonic devices (Yang et al., 2011).